Cas no 36308-79-9 (8-Fluoro-4-hydroxyquinoline-2-carboxylic acid)

• Product Name: 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid
• CAS No: 36308-79-9
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• MDL: MFCD11504988
• CID: 853763
• PubChem ID: 24691188
• Update Time: 2025-06-13

8-Fluoro-4-hydroxyquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid
• 2-Quinolinecarboxylic acid, 8-fluoro-4-hydroxy-
• 8-fluoro-4-oxo-1H-quinoline-2-carboxylic acid
• 36308-79-9
• 1016506-97-0
• ZDDWWYQQPBCMQS-UHFFFAOYSA-N
• MFCD09929424
• SB69455
• DTXSID00640743
• 2-quinolinecarboxylic acid, 8-fluoro-1,4-dihydro-4-oxo-
• SCHEMBL3333164
• CS-0207898
• AKOS015853380
• 8-fluoro-4-oxo-1,4-dihydro-2-quinolinecarboxylic acid
• 8-fluoro-4-hydroxy-quinoline-2-carboxylic acid
• 8-Fluoro-4-oxo-1,4-dihydro-quinoline-2-carboxylic acid
• BS-28276
• SB69473
• MFCD11504988
• ALBB-024730
• AKOS000172799
• 8-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylicacid
• 8-Fluoro-4-oxo-1,4-dihydroquinoline-2-carboxylic acid

• MDL： MFCD11504988
• Inchi： 1S/C10H6FNO3/c11-6-3-1-2-5-8(13)4-7(10(14)15)12-9(5)6/h1-4H,(H,12,13)(H,14,15)
• InChI Key： ZDDWWYQQPBCMQS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C=C(C(=O)O)NC=21)=O

Computed Properties

• Exact Mass: 207.03300
• Monoisotopic Mass: 207.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 434.4±45.0 °C at 760 mmHg
• Flash Point: 216.5±28.7 °C
• PSA: 70.42000
• LogP: 1.77770
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

8-Fluoro-4-hydroxyquinoline-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid

Comprehensive Overview of 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid (CAS No. 36308-79-9): Properties, Applications, and Research Insights

8-Fluoro-4-hydroxyquinoline-2-carboxylic acid (CAS 36308-79-9) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. As a fluoroquinolone precursor, this compound plays a pivotal role in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors. Its molecular formula, C₁₀H₆FNO₃, combines a quinoline core with a carboxylic acid group and a fluorine substituent, enabling interactions with biological targets through hydrogen bonding and hydrophobic effects.

Recent studies highlight the growing demand for fluorinated heterocycles like 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid in drug discovery. Researchers are exploring its potential as a building block for antibiotics, given the rise of antibiotic-resistant pathogens—a top concern in global health. The compound’s metal-chelating properties also make it valuable for designing metalloenzyme inhibitors, aligning with trends in targeted cancer therapies. Analytical techniques such as HPLC purification and NMR characterization are commonly employed to ensure its purity, a critical factor for reproducibility in preclinical studies.

In material science, CAS 36308-79-9 is investigated for its fluorescence properties, which are tunable via pH adjustments. This feature has sparked interest in developing chemical sensors for environmental monitoring, especially for detecting heavy metals in water—a hot topic amid increasing pollution regulations. Additionally, its photostability makes it a candidate for organic electronics, where researchers seek sustainable alternatives to conventional semiconductors.

Synthetic routes to 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid often involve Gould-Jacobs cyclization or microwave-assisted synthesis, methods praised for their efficiency and reduced waste. These eco-friendly approaches resonate with the pharmaceutical industry’s shift toward green chemistry. Suppliers typically provide the compound as a white to off-white crystalline powder, with storage recommendations emphasizing protection from light and moisture to maintain stability.

From a commercial perspective, 36308-79-9 is listed by specialty chemical vendors catering to pharmaceutical intermediates markets. Pricing trends reflect its niche status, with bulk purchases often required for industrial-scale applications. Regulatory filings, including REACH compliance data, underscore its safe handling protocols, though it is not classified as hazardous under current guidelines.

Ongoing research explores derivatives of 8-Fluoro-4-hydroxyquinoline-2-carboxylic acid to enhance bioavailability or modify target selectivity. Computational modeling studies predict binding affinities to bacterial topoisomerases, addressing queries like “fluoroquinolone resistance mechanisms” frequently searched in academic databases. Such investigations align with the broader goal of overcoming microbial resistance—a challenge dominating biomedical discussions.

In summary, CAS 36308-79-9 represents a multifaceted compound bridging medicinal chemistry and materials science. Its relevance to antibiotic development, environmental sensing, and sustainable synthesis positions it at the forefront of interdisciplinary innovation, answering pressing demands in both healthcare and technology sectors.